Cas no 1804896-12-5 (Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate
• CAS No: 1804896-12-5
• MF: C₁₃H₁₀F₅NO₂S
• MW: 339.281019687653
• CID: 4944836
• Update Time: 2025-10-13

Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F5NO2S/c1-2-21-10(20)5-9-8(12(14)15)4-3-7(6-19)11(9)22-13(16,17)18/h3-4,12H,2,5H2,1H3
• InChI Key： RNXOWOZFSXAMDW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 434
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate

Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

The compound Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1804896-12-5) is a highly specialized organic molecule with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for innovative applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate is characterized by a phenyl ring substituted with three distinct functional groups: a cyano group (-CN), a difluoromethyl group (-CF₂H), and a trifluoromethylthio group (-S-CF₃). These substituents contribute to the compound's unique chemical reactivity and physical properties. The cyano group imparts strong electron-withdrawing effects, while the trifluoromethylthio group introduces sulfur-based interactions, making this compound versatile in various chemical reactions.

Recent studies have highlighted the potential of Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate in drug design. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of anti-tumor agents. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic profiles. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant inhibitory effects on cancer cell proliferation, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity. A study conducted at the University of California revealed that when this compound was integrated into polyacetylene films, it significantly improved the material's charge transport properties, making it suitable for applications in flexible electronics.

The synthesis of Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate involves a multi-step process that requires precise control over reaction conditions. The key steps include the Friedel-Crafts acylation of an aromatic ring followed by successive substitutions to introduce the cyano and trifluoromethylthio groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. For example, the use of palladium catalysts has been reported to accelerate the substitution reactions, leading to higher yields and purities.

From an environmental standpoint, Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate exhibits moderate stability under standard conditions. However, its degradation pathways remain an area of active research. Studies have shown that under UV light or acidic conditions, the compound undergoes hydrolysis to yield less hazardous byproducts. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, Ethyl 3-cyano-6-difluoromethyl-2-(trifluoromethylthio)phenylacetate (CAS No. 1804896-12-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables diverse reactivity patterns, making it valuable in drug discovery and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.